Cas no 133841-15-3 (7-Hydroxygranisetron)

• Product Name: 7-Hydroxygranisetron
• CAS No: 133841-15-3
• MF: C₁₈H₂₄N₄O₂
• MW: 328.408763885498
• CID: 64281
• PubChem ID: 25271976
• Update Time: 2025-04-18

7-Hydroxygranisetron Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxygranisetron
• 7-Hydroxy-1-methyl-N-[(3-endo)-9-methyl-9-azabicyclo[3.3.1]non-3-yl]-1H-indazole-3-carboxamide
• 7-hydroxy-1-methyl-N-((1S,3S)-9-methyl-9-azabicyclo[3.3.1]nonan-3-yl)-1H-indazole-3-carboxamide
• 7-hydroxy-1-methyl-N-[(1R,5S)-9-methyl-9-azabicyclo[3.3.1]nonan-3-yl]indazole-3-carboxamide
• 7-hydroxy-1-methyl-N-[(1S,5R)-9-methyl-9-azabicyclo[3.3.1]nonan-3-yl]indazole-3-carboxamide
• 1H-Indazole-3-carboxamide, 7-hydroxy-1-methyl-N-((3-endo)-9-methyl-9-azabicyclo(3.3.1)non-3-yl)-
• CHEBI:175189
• GG8LX5R3UF
• 1H-Indazole-3-carboxamide, 7-hydroxy-1-methyl-N-(9-methyl-9-azabicyclo(3.3.1)non-3-yl)-, endo-
• 133841-15-3
• UNII-GG8LX5R3UF
• 7-Hydroxy-1-methyl-N-((3-endo)-9-methyl-9-azabicyclo(3.3.1)non-3-yl)-1H-indazole-3-carboxamide
• 7-Hydroxy granisetron
• 7-hydroxy-1-methyl-N-(endo-9-methyl-9-azabicyclo(3.3.1)non-3-yl)-1H-indazole-3-carboxamide

• Inchi： 1S/C18H24N4O2/c1-21-12-5-3-6-13(21)10-11(9-12)19-18(24)16-14-7-4-8-15(23)17(14)22(2)20-16/h4,7-8,11-13,23H,3,5-6,9-10H2,1-2H3,(H,19,24)/t11?,12-,13+
• InChI Key： AJEBHUMZPBDLQF-YHWZYXNKSA-N
• SMILES： O=C(C1C2C=CC=C(C=2N(C)N=1)O)NC1C[C@@H]2CCC[C@H](C1)N2C

Computed Properties

• Exact Mass: 328.19000
• Monoisotopic Mass: 328.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.41
• PSA: 70.39000
• LogP: 2.35280